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Compound of Interest

Compound Name: Dicyclopentylamine

Cat. No.: B1266746 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the safety and handling information for

Dicyclopentylamine (CAS No. 20667-16-7), compiled from available Safety Data Sheet (SDS)

information. The content is structured to provide researchers and laboratory personnel with the

critical data and procedural guidance necessary for the safe use of this compound.

GHS Hazard Identification and Classification
Dicyclopentylamine is classified as a hazardous substance under the Globally Harmonized

System (GHS). The primary hazards are associated with its combustible nature and its effects

on skin, eyes, and the respiratory system. The GHS classification is summarized in the diagram

below.
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GHS Hazard Profile for Dicyclopentylamine

GHS Classification

Label Elements

Hazard StatementsFlammable Liquid (Category 4)

Skin Irritation (Category 2)

Serious Eye Damage (Category 1)

STOT - Single Exposure (Category 3)

H227: Combustible liquid

H315: Causes skin irritation

H318: Causes serious eye damage

H335: May cause respiratory irritation

Pictograms

Signal Word: Danger
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First-Aid Response Workflow for Dicyclopentylamine Exposure

Route of Exposure

Immediate Actions

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Remove to fresh air.
Keep at rest in a comfortable

position for breathing.

Take off immediately all
contaminated clothing.

Rinse skin with water/shower.

Rinse cautiously with water
for several minutes.

Remove contact lenses, if present.

Rinse mouth.
Do NOT induce vomiting.

Seek Immediate Medical Attention
(Call POISON CENTER or doctor)
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Spill Cleanup Procedure for Dicyclopentylamine

Spill Detected

1. Ensure adequate ventilation
& Evacuate unnecessary personnel

2. Eliminate all ignition sources
(No smoking, sparks, or flames)

3. Don appropriate Personal
Protective Equipment (PPE)

(Gloves, Goggles, Respirator)

4. Contain the spill
(Use non-combustible absorbent

material like sand or earth)

5. Collect absorbed material
(Use non-sparking tools and place
in a sealed container for disposal)

6. Clean the spill area
(Wash area and prevent runoff

from entering drains)

7. Dispose of waste
(Dispose of contents/container to an

approved waste disposal plant)
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[https://www.benchchem.com/product/b1266746#dicyclopentylamine-safety-data-sheet-sds-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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